N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-adamantanecarboxamide

• IUPAC Name: N-(1,5-dimethylpyrazol-4-yl)adamantane-1-carboxamide
• InChI: InChI=1S/C16H23N3O/c1-10-14(9-17-19(10)2)18-15(20)16-6-11-3-12(7-16)5-13(4-11)8-16/h9,11-13H,3-8H2,1-2H3,(H,18,20)
• InChI Key: YPUFSSYKXDLMHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)NC(=O)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C16H23N3O
• Molecular Weight: 273.37 g/mol

Description

N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-adamantanecarboxamide is a synthetic compound that belongs to the class of pyrazole derivatives. This compound is characterized by the presence of a pyrazole ring substituted with dimethyl groups and an adamantane moiety attached to a carboxamide group. The unique structure of this compound makes it of interest in various fields of scientific research, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-adamantanecarboxamide typically involves the reaction of 1-adamantanecarboxylic acid with 1,5-dimethyl-1H-pyrazole-4-amine. The reaction is carried out under specific conditions to ensure the formation of the desired product. Common reagents used in this synthesis include coupling agents such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) to facilitate the formation of the amide bond.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and optimized reaction conditions. The process typically includes steps such as purification through recrystallization or chromatography to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-adamantanecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions where functional groups on the pyrazole ring or adamantane moiety are replaced with other groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using N-bromosuccinimide (NBS) in the presence of light.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-adamantanecarboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or ligand for biological receptors.

Medicine: Explored for its therapeutic potential in treating diseases such as cancer or infectious diseases.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-adamantanecarboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, inhibiting their activity or modulating their function. The exact pathways involved depend on the specific biological context and the target molecules.

Comparison with Similar Compounds

Similar Compounds

• N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-4-nitro-1H-pyrazole-3-carboxamide
• Tris(1,5-dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dionato

Uniqueness

N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-adamantanecarboxamide is unique due to its combination of a pyrazole ring with an adamantane moiety. This structural feature imparts distinct chemical and biological properties, making it a valuable compound for various research applications.